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Compound of Interest

Compound Name: 1,4-Diacetylbenzene

Cat. No.: B086990

An In-depth Technical Guide to 1,4-Diacetylbenzene for Researchers and Drug Development
Professionals

Introduction

1,4-Diacetylbenzene, also known as p-diacetylbenzene, is an aromatic ketone that serves as
a versatile building block in organic synthesis and materials science. Its symmetrical structure,
featuring a central benzene ring substituted with two acetyl groups at the para positions, makes
it a valuable precursor for the synthesis of a wide range of compounds, including
pharmaceuticals, polymers, and metal-organic frameworks. This technical guide provides a
comprehensive overview of its chemical identity, physicochemical properties, synthesis, and
key applications, with a focus on its relevance to researchers, scientists, and professionals in
drug development.

Chemical Identity and Properties

The definitive identification of a chemical compound is crucial for research and development.
The standard nomenclature and registry number for p-diacetylbenzene are provided below.

e I[UPAC Name: 1-(4-acetylphenyl)ethanone[1][2][3]

o Other Names: p-Diacetylbenzene, 1,1'-(1,4-phenylene)bis(ethanone), p-
Acetylacetophenone[1][2][4][5]
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e CAS Number: 1009-61-6[1][2][4]
e Molecular Formula: C10H1002[5][6]

e Molecular Weight: 162.19 g/mol [5][6]

Physicochemical Data

A summary of the key physicochemical properties of 1,4-diacetylbenzene is presented in the
table below, offering a quick reference for experimental design.

Property Value Reference
Melting Point 111-113°C [6]
Boiling Point 120 °C at 1 mmHg [6]
Density 1.0613 g/cm3 (rough estimate) [6]
Water Solubility 6.309 mg/L at 25 °C [6]
White to light brown crystalline
Appearance [6]
powder

Spectral Data

Spectroscopic data are essential for the structural elucidation and purity assessment of a
compound. The characteristic spectral data for 1,4-diacetylbenzene are summarized in the
following tables.

1H NMR Spectroscopy (CDCI3)[7]

Chemical Shift ()

Multiplicity Integration Assignment
ppm
7.98 S 4H Aromatic (Ar-H)
2.62 S 6H Acetyl (CH3)

13C NMR Spectroscopy (CDCI3)[7]
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Chemical Shift (8) ppm Assighment
197.7 C=0

139.9 Aromatic (Ar-C)
128.4 Aromatic (Ar-CH)
26.9 -COCHs

Infrared (IR) Spectroscopy (KBr Pellet)[7]

Wavenumber (cm—?) Assignment

~1680 C=0 stretch

~1600, ~1400 Aromatic C=C stretch
~1265 C-C stretch

Mass Spectrometry (Electron lonization)[1][7]

m/z Assignment
162 M]*

147 [M-CHs]*

119 [M-COCHs]*
91 [C7H7]*

Experimental Protocols

1,4-Diacetylbenzene is a key starting material for the synthesis of various organic compounds.
One of the most prominent applications is in the synthesis of bis-chalcones, which are known to
exhibit a wide range of biological activities.
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Synthesis of Bis-Chalcones via Claisen-Schmidt
Condensation

This protocol describes the acid-catalyzed condensation of 1,4-diacetylbenzene with an
aromatic aldehyde to yield a bis-chalcone.[2][8]

Materials:

1,4-Diacetylbenzene

o Substituted aromatic aldehyde (e.g., 4-hydroxy-3-methoxybenzaldehyde, also known as
vanillin)[8]

o Ethanol

e Concentrated Sulfuric Acid (c-H2S0a4)
e Round-bottom flask

e Reflux condenser

e Stirring apparatus

« Filtration apparatus

Procedure:

To a stirred solution of 1,4-diacetylbenzene (1 equivalent) in ethanol in a round-bottom
flask, add concentrated sulfuric acid (1 equivalent).

o Reflux the mixture for 30 minutes.[8]

e Add a solution of the substituted aromatic aldehyde (2 equivalents) in ethanol to the reaction
mixture.[8]

o Continue to reflux the resulting mixture for 12-24 hours.[8]

e Monitor the reaction progress using Thin Layer Chromatography (TLC).
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» After completion, cool the reaction mixture to room temperature.

« If a solid precipitates, collect the crude product by vacuum filtration and wash it with cold
ethanol and diethyl ether.[8]

« If no precipitate forms, concentrate the solution under reduced pressure and purify the
residue by column chromatography (e.g., silica gel with an ethyl acetate/hexanes eluent).[3]

Applications in Research and Development
Drug Discovery and Medicinal Chemistry

While 1,4-diacetylbenzene itself is not known for significant biological activity, it serves as a
crucial scaffold for the synthesis of molecules with therapeutic potential.[9] Its ability to undergo
condensation reactions on both acetyl groups allows for the creation of symmetrical bis-
heterocyclic compounds and chalcones.[9] Chalcones, in particular, are a class of compounds
that have demonstrated a broad spectrum of pharmacological activities, including antimicrobial,
anti-inflammatory, and anticancer properties.[2][10] The synthesis of bis-chalcones from 1,4-
diacetylbenzene is a straightforward approach to generating novel compounds for drug
screening and lead optimization.[2][8]

1,4-Diacetylbenzene

Biological Screening
(e.g., Antimicrobial, Anticancer)

Bis-Chalcone Derivative

Ethanol, H2SOa4 (cat.)
Reflux

Aromatic Aldehyde
(2eq)

Click to download full resolution via product page

Caption: Synthetic workflow for producing biologically active bis-chalcones.

Materials Science

In the field of materials science, 1,4-diacetylbenzene is utilized as a rigid building block for the
construction of porous organic polymers.[11] Its linear and symmetrical structure makes it an
ideal cross-linker in the synthesis of conjugated microporous polymers (CMPs).[11] These
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materials are characterized by high thermal stability, chemical inertness, and a defined pore
structure, making them suitable for applications such as gas storage, separation, and catalysis.

[11]
Starting Materials
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Caption: Workflow for the synthesis of conjugated microporous polymers.

Conclusion

1,4-Diacetylbenzene is a commercially available and synthetically versatile compound with
significant applications in both medicinal chemistry and materials science. Its straightforward
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reactivity and symmetrical structure allow for the efficient construction of complex molecules
and functional materials. For researchers and drug development professionals, it represents a
valuable starting point for the discovery of new bioactive compounds, particularly through the
synthesis of chalcone derivatives. In materials science, its role as a rigid linker is key to the
development of advanced porous polymers. This guide provides the foundational technical
information required to effectively utilize 1,4-diacetylbenzene in a research and development
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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